Cas no 2241865-83-6 ((pyrimidin-5-yl-d3)boronic acid)
2241865-83-6 structure
Product Name:(pyrimidin-5-yl-d3)boronic acid
CAS No:2241865-83-6
MF:C4H5BN2O2
MW:126.92418551445
CID:6815934
PubChem ID:133553313
Update Time:2025-03-03
(pyrimidin-5-yl-d3)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (PYRIMIDINE-D3)-5-BORONIC ACID
- 2241865-83-6
- CS-18959
- F93023
- (Pyrimidine-2,4,6-d3)-5-boronic acid
- (pyrimidin-5-yl-d3)boronic acid
-
- Inchi: 1S/C4H5BN2O2/c8-5(9)4-1-6-3-7-2-4/h1-3,8-9H/i1D,2D,3D
- InChI Key: HZFPPBMKGYINDF-CBYSEHNBSA-N
- SMILES: OB(C1=C([2H])N=C([2H])N=C1[2H])O
Computed Properties
- Exact Mass: 127.0632378Da
- Monoisotopic Mass: 127.0632378Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2Ų
(pyrimidin-5-yl-d3)boronic acid Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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